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Compound of Interest

Compound Name: 5,6-Undecadiene

Cat. No.: B108617 Get Quote

An In-depth Technical Guide to the Physical Properties of 5,6-Undecadiene

Introduction
5,6-Undecadiene, with the chemical formula C₁₁H₂₀, is an aliphatic hydrocarbon classified as

an allene.[1][2] Allenes are compounds containing two cumulative double bonds. The structure

of 5,6-undecadiene consists of an eleven-carbon chain with double bonds originating at the

fifth and sixth carbon atoms.[1] This technical guide provides a comprehensive overview of the

known physical properties of 5,6-undecadiene, intended for researchers, scientists, and

professionals in drug development. The information is presented in a structured format to

facilitate easy reference and comparison.

Physical and Chemical Properties
The physical characteristics of 5,6-undecadiene are summarized in the table below. It is

important to note that many of the available data points are predicted or estimated values.
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Property Value Source

Molecular Formula C₁₁H₂₀ [2]

Molecular Weight 152.28 g/mol [2]

Boiling Point

~180 °C (estimated)[1] 197.7 ±

7.0 °C at 760 mmHg

(predicted)

[3]

Density
~0.8 g/cm³ (estimated)[1] 0.8 ±

0.1 g/cm³ (predicted)
[3]

Vapor Pressure
0.5 ± 0.2 mmHg at 25°C

(predicted)
[3]

Flash Point 62.4 ± 13.0 °C (predicted) [3]

Solubility

Insoluble in water; soluble in

organic solvents such as ether

and benzene.

[1]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for 5,6-undecadiene are not extensively documented in

publicly available literature, the following are standard methodologies for determining the key

physical properties of liquid organic compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Distillation Method: A common method involves the simple distillation of the compound. The

temperature of the vapor that is in equilibrium with the boiling liquid is measured. This is a

suitable method for determining the boiling point of a sample at a macroscopic level.
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Micro Boiling Point Determination (Siwoloboff Method): For smaller sample quantities, a

capillary tube is inverted in a larger tube containing a small amount of the sample. The setup

is heated, and the temperature at which a rapid and continuous stream of bubbles emerges

from the capillary is recorded as the boiling point.

Density Measurement
Density is the mass of a substance per unit volume.

Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume. The

pycnometer is weighed empty, then filled with the sample liquid and weighed again. The

density is calculated by dividing the mass of the liquid by the volume of the pycnometer. The

temperature must be carefully controlled as density is temperature-dependent.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light travels through the

material.

Abbe Refractometer: This instrument is commonly used to measure the refractive index of

liquids. A few drops of the sample are placed on the prism surface. Light is passed through

the sample, and the refractometer measures the angle at which the light is bent. The

refractive index is read directly from a scale on the instrument. The measurement is typically

performed at a standard temperature, such as 20°C or 25°C.

Logical Workflow for Compound Characterization
The following diagram illustrates a general workflow for the synthesis and characterization of

an organic compound like 5,6-undecadiene.

Caption: General workflow for the synthesis and characterization of 5,6-undecadiene.

Stability and Handling
5,6-Undecadiene is relatively stable under normal ambient conditions.[1] However, as an

unsaturated hydrocarbon, it is susceptible to oxidation and polymerization.[1] Therefore, it

should be stored in a cool, well-ventilated area, away from oxidizing agents and sources of
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ignition. For long-term storage, it is advisable to keep it under an inert atmosphere (e.g., argon

or nitrogen).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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